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Compound of Interest

Compound Name: Cphpc

Cat. No.: B1676596 Get Quote

For researchers, scientists, and drug development professionals, ensuring workplace safety is

paramount, particularly when handling investigational compounds such as Miridesap, also

known as CPHPC ((R)-1-{6-[(R)-2-carboxypyrrolidin-1-yl]-6-oxohexanoyl}pyrrolidine-2-

carboxylic acid). This document provides a comprehensive guide to the essential personal

protective equipment (PPE), operational handling, and disposal procedures for Miridesap,

designed to integrate seamlessly into laboratory safety and chemical management workflows.

Compound Identification and Properties
Miridesap is a small molecule designed to interact with the Serum Amyloid P component (SAP),

playing a role in the study of amyloidosis.[1] Understanding its physical and chemical

properties is the first step in safe handling.

Property Value

CAS Number 224624-80-0

Molecular Formula C₁₆H₂₄N₂O₆

Molecular Weight 340.37 g/mol [2]

Appearance Solid

Purity ≥95%

Solubility Soluble in DMSO
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Personal Protective Equipment (PPE)
A thorough hazard assessment is critical for the selection of appropriate PPE when working

with any chemical. For Miridesap, the following PPE is recommended to minimize exposure

and ensure personal safety.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

To protect eyes from splashes

or dust.

Skin and Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or when

generating dust.

To avoid inhalation of dust or

aerosols.

Operational Plan: From Receipt to Disposal
A structured workflow ensures that Miridesap is handled safely and efficiently throughout its

lifecycle in the laboratory.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks. Miridesap should be stored in a

tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible

materials. For long-term storage, refer to the manufacturer's recommendations, which may

include refrigeration or freezing.

Handling and Preparation of Solutions
All handling of solid Miridesap should be conducted in a well-ventilated enclosure, such as a

chemical fume hood, to minimize inhalation exposure. When preparing solutions, add the solid
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to the solvent slowly to avoid splashing. Ensure that all labware is clean and dry before use.

Spill Management
In the event of a spill, evacuate the immediate area if necessary. For small spills of solid

material, carefully sweep or vacuum the powder, avoiding dust generation. Place the collected

material in a sealed container for disposal. For liquid spills, absorb with an inert material and

place in a suitable container. Ensure the spill area is thoroughly cleaned with an appropriate

solvent and decontaminated.

Disposal Plan
All waste containing Miridesap, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous waste.[3][4] Follow all applicable federal,

state, and local regulations for chemical waste disposal.[3][4] Do not dispose of Miridesap

down the drain or in the regular trash.
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Experimental Workflow for Miridesap
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Experimental Protocols: Mechanism of Action
Miridesap functions by targeting the Serum Amyloid P (SAP) component, a universal

constituent of amyloid deposits.[5] By binding to circulating SAP, Miridesap facilitates its

clearance from the bloodstream, which in turn is believed to affect the stability of amyloid

plaques.[1][6]

Signaling Pathway of Miridesap
The primary mechanism of Miridesap involves its interaction with circulating SAP. This

interaction leads to the formation of a complex that is rapidly cleared by the liver. This depletion

of plasma SAP shifts the equilibrium, potentially leading to the dissociation of SAP from

amyloid deposits in tissues.
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Miridesap's Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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